Cas no 1700131-08-3 (7-(pyrrolidin-3-yloxy)quinoline)

• Product Name: 7-(pyrrolidin-3-yloxy)quinoline
• CAS No: 1700131-08-3
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6292174
• PubChem ID: 103846626
• Update Time: 2025-05-19

7-(pyrrolidin-3-yloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(pyrrolidin-3-yloxy)quinoline
• 1700131-08-3
• EN300-1842925

• Inchi： 1S/C13H14N2O/c1-2-10-3-4-11(8-13(10)15-6-1)16-12-5-7-14-9-12/h1-4,6,8,12,14H,5,7,9H2
• InChI Key： YKVGQPHHQSGMMN-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=CC=CN=C2C=1)C1CNCC1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 7-(pyrrolidin-3-yloxy)quinoline

Introduction to 7-(Pyrrolidin-3-yloxy)quinoline (CAS No. 1700131-08-3)

7-(Pyrrolidin-3-yloxy)quinoline (CAS No. 1700131-08-3) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive pyrrolidine and quinoline moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 7-(pyrrolidin-3-yloxy)quinoline consists of a quinoline core substituted with a pyrrolidine ring at the 7-position. The quinoline moiety is a well-known heterocyclic aromatic compound that has been extensively studied for its diverse biological properties, including antimalarial, antibacterial, and anticancer activities. The addition of the pyrrolidine ring introduces additional complexity and functionality, potentially enhancing the compound's pharmacological profile.

Recent research has highlighted the potential of 7-(pyrrolidin-3-yloxy)quinoline in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the compound's antiproliferative effects on cancer cells. The results showed that 7-(pyrrolidin-3-yloxy)quinoline effectively inhibited the growth of several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

In another study, researchers explored the neuroprotective properties of 7-(pyrrolidin-3-yloxy)quinoline. The compound was found to exhibit significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It was shown to reduce oxidative stress, inhibit neuroinflammation, and protect neurons from apoptosis. These findings suggest that 7-(pyrrolidin-3-yloxy)quinoline could be a potential therapeutic agent for treating neurodegenerative disorders.

The pharmacokinetic properties of 7-(pyrrolidin-3-yloxy)quinoline have also been studied in detail. Preclinical studies have demonstrated that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, the compound showed low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

The synthetic route for preparing 7-(pyrrolidin-3-yloxy)quinoline has been optimized to ensure high yields and purity. One common method involves the reaction of 7-hydroxyquinoline with 3-chloropyrrolidine hydrochloride in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product with high regioselectivity.

In conclusion, 7-(pyrrolidin-3-yloxy)quinoline (CAS No. 1700131-08-3) is a multifaceted compound with promising therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to uncover more about its mechanisms of action and potential applications, contributing to the advancement of medicinal chemistry and pharmaceutical science.